2-{[1-(2-methoxyphenyl)-3-(2-phenylethyl)-1H-1,2,4-triazol-5-yl]methyl}morpholine

• IUPAC Name: 2-[[2-(2-methoxyphenyl)-5-(2-phenylethyl)-1,2,4-triazol-3-yl]methyl]morpholine
• InChI: InChI=1S/C22H26N4O2/c1-27-20-10-6-5-9-19(20)26-22(15-18-16-23-13-14-28-18)24-21(25-26)12-11-17-7-3-2-4-8-17/h2-10,18,23H,11-16H2,1H3
• InChI Key: FVXHRCPODLETJA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C(=NC(=N2)CCC3=CC=CC=C3)CC4CNCCO4
• Molecular Formula: C22H26N4O2
• Molecular Weight: 378.5 g/mol

Description

The molecule "2-{[1-(2-methoxyphenyl)-3-(2-phenylethyl)-1H-1,2,4-triazol-5-yl]methyl}morpholine" belongs to a class of compounds known for their varied applications in medicinal chemistry, due to their potential biological activities and chemical properties. The interest in such molecules stems from their structural complexity and potential for modification, which allows for the exploration of new pharmacological targets.

Synthesis Analysis

The synthesis of related morpholine derivatives often involves multi-step chemical reactions, starting with the preparation of key intermediates followed by cyclization, alkylation, and functional group transformations. For example, compounds with similar structures are synthesized from corresponding diphenylmethanol and morpholine, adopting specific conformations due to the presence of substituted triazolyl and morpholinyl groups, which influence their chemical behavior and biological activity (Wu et al., 2008).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Both morpholine and 1,2,4-triazole derivatives have been used in a variety of medicinal applications, so it’s possible that this compound could have biological activity.

Future Directions

Future research could involve further exploration of the potential medicinal applications of this compound, as well as detailed studies of its physical and chemical properties.